Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate

• Molecular Formula: C17H17N3O7
• Molecular Weight: 375.3 g/mol
• IUPAC Name: methyl 4-morpholin-4-yl-3-[(5-nitrofuran-2-carbonyl)amino]benzoate
• InChI: InChI=1S/C17H17N3O7/c1-25-17(22)11-2-3-13(19-6-8-26-9-7-19)12(10-11)18-16(21)14-4-5-15(27-14)20(23)24/h2-5,10H,6-9H2,1H3,(H,18,21)
• InChI Key: IVMAINFSXWIXGJ-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=C(C=C1)N2CCOCC2)NC(=O)C3=CC=C(O3)[N+](=O)[O-]

Description

Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate, also known as MNMB, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a wide range of fields.

Mechanism of Action

The exact mechanism of action of Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate is not fully understood, but it is believed to act as an antagonist at the GABA-A receptor. This means that it blocks the binding of the neurotransmitter GABA to the receptor, which can lead to changes in neuronal activity and neurotransmitter release.
Biochemical and Physiological Effects:
Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate has been shown to have a variety of biochemical and physiological effects, including modulation of neurotransmitter release, inhibition of enzyme activity, and alteration of ion channel function. These effects can vary depending on the specific experimental conditions used, but overall, Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate has been shown to be a valuable tool for studying the function of various biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate in lab experiments is its specificity for the GABA-A receptor. This allows researchers to selectively target this receptor and study its function in more detail. However, one limitation of using Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate is that it can be difficult to work with due to its low solubility in water and other common solvents.

Future Directions

There are a number of potential future directions for research on Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate. One area of interest is the development of more potent and selective GABA-A receptor antagonists based on the structure of Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate. Additionally, Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate could be used in combination with other compounds to study the interactions between different neurotransmitter systems in the brain. Finally, Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate could be used in studies of the role of the GABA-A receptor in various disease states, such as epilepsy and anxiety disorders.
Conclusion:
In conclusion, Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate is a valuable tool for scientific research due to its specificity for the GABA-A receptor and its ability to modulate neurotransmitter release and enzyme activity. While there are some limitations to using this compound in lab experiments, its potential applications in a wide range of fields make it an important area of study for future research.

Synthesis Methods

Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate can be synthesized using a variety of methods, but one of the most common involves the reaction of 3-amino-4-(4-morpholinyl)benzoic acid with 5-nitro-2-furoyl chloride in the presence of a suitable solvent and base. The resulting product can then be purified using standard techniques such as column chromatography.

Scientific Research Applications

Methyl 3-({5-nitro-2-furoyl}amino)-4-(4-morpholinyl)benzoate has been used in a variety of scientific research applications, including studies of receptor-ligand interactions, enzyme inhibition, and protein-protein interactions. This compound has been shown to be particularly useful in studies of the GABA-A receptor, which is involved in the regulation of neurotransmitter release in the brain.